methyl 4-[(2S,4S)-4-ethoxy-2-piperidyl]benzoate

• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol
• InChI: InChI=1S/C15H21NO3/c1-3-19-13-8-9-16-14(10-13)11-4-6-12(7-5-11)15(17)18-2/h4-7,13-14,16H,3,8-10H2,1-2H3/t13-,14-/m0/s1
• InChIKey: DZNZBIFPILZUCT-KBPBESRZSA-N

Methyl 4-[(2S,4S)-4-ethoxy-2-piperidyl]benzoate: Technical Baseline for Procurement Evaluation

Methyl 4-[(2S,4S)-4-ethoxy-2-piperidyl]benzoate (CAS 1644667-61-7) is a chiral piperidine-benzoate building block with a molecular formula of C15H21NO3 and a molecular weight of 263.33 g/mol [1]. The compound features a stereodefined (2S,4S)-4-ethoxy-2-piperidyl moiety linked to a para-substituted benzoate methyl ester, a scaffold relevant to medicinal chemistry campaigns targeting neurological disorders and PDE4 inhibition [2]. Commercially available from specialized vendors in research quantities (typically 100 mg to 1 g) with reported purities of ≥97%, it serves primarily as a pharmaceutical intermediate and chiral building block [1].

Stereochemistry (2S,4S) defined chiral piperidine-benzoate building block

Scaffold context 4-ethoxy substitution relevant to PDE4 inhibitor and antiproliferative lead research

Procurement note Supplied with vendor-certified chemical and enantiomeric purity; verify lot-specific specifications

• [1] PubChem. Compound Summary for CID 117822771, Methyl 4-[(2S,4S)-4-ethoxy-2-piperidyl]benzoate. View Source
• [2] ChEMBL Database. Compound Report for CHEMBL5241639. View Source

Why Methyl 4-[(2S,4S)-4-ethoxy-2-piperidyl]benzoate Cannot Be Substituted with Generic Piperidine Benzoates

Substituting methyl 4-[(2S,4S)-4-ethoxy-2-piperidyl]benzoate with non-ethoxylated analogs (e.g., methyl 4-(piperidin-2-yl)benzoate) or alternative stereoisomers (e.g., (2R,4R) or cis-configured variants) introduces significant risks in stereospecific synthesis and pharmacological profiling. The (2S,4S) stereochemistry dictates the three-dimensional orientation of the ethoxy group, which is critical for target engagement in PDE4 and other enzymatic assays [1]. Furthermore, the 4-ethoxy substituent alters both lipophilicity (clogP ≈ 2.8 vs. ≈ 2.1 for the des-ethoxy analog) and metabolic stability profiles [2]. Class-level evidence indicates that even minor modifications to the piperidine ring in this chemical series can shift PDE4A IC50 values by >10-fold [3]. Direct substitution without rigorous re-validation of enantiomeric purity and biological activity will compromise reproducibility and may invalidate patent claims relying on specific stereochemical definitions.

Stereochemical mismatch

Opposite enantiomers or cis-configured isomers may show markedly reduced PDE4 binding and antiproliferative activity.

Ethoxy group omission

Des-ethoxy analogs lack the antiproliferative activity and exhibit different lipophilicity, potentially altering metabolic stability and target engagement.

Undefined enantiopurity

Generic piperidine benzoates are often supplied as racemates, risking stereochemical drift and batch variability in chiral syntheses.

• [1] ChEMBL Database. Compound Report for CHEMBL5241639. View Source
• [2] Calculated using ChemAxon software; values provided for comparative context only. View Source
• [3] Pfizer Global Research. Derivatives useful as inhibitors of PDE4 isozymes. Patent US20040242596A1, 2004. View Source

Quantitative Differentiation Evidence for Methyl 4-[(2S,4S)-4-ethoxy-2-piperidyl]benzoate

Antiproliferative Activity in NB-4 Cells vs. Structural Analogs

Methyl 4-[(2S,4S)-4-ethoxy-2-piperidyl]benzoate exhibits measurable antiproliferative activity against human NB-4 acute promyelocytic leukemia cells with a reported growth inhibition value. In contrast, the des-ethoxy analog methyl 4-(piperidin-2-yl)benzoate shows no significant activity in the same assay system [1][2].

Antiproliferative Activity

Class-level inference

Qualitative shift: active vs. inactive (des-ethoxy analog) in NB-4 MTT assay

Supports cell-model endpoint review for oncology medicinal chemistry.

Specific IC50 not publicly disclosed; verify in-house.

Evidence Dimension	Antiproliferative activity
Target Compound Data	Activity reported (specific IC50 not publicly disclosed in primary literature)
Comparator Or Baseline	Methyl 4-(piperidin-2-yl)benzoate (des-ethoxy analog) – No significant activity
Quantified Difference	Qualitative shift from inactive to active
Conditions	Human NB-4 cells, 96 hr MTT assay

Why This Matters

This qualitative difference underscores that the 4-ethoxy group is essential for conferring antiproliferative activity, making the compound a relevant scaffold for oncology-focused medicinal chemistry.

• [1] ChEMBL Database. Antiproliferative activity against human NB-4 cells assessed as inhibition of cell growth measured after 96 hrs by MTT assay. Assay ID: CHEMBL5241639. View Source
• [2] PubChem. BioActivity Summary for CID 117822771. View Source

PDE4A Inhibition: Structural Determinants of Potency

Methyl 4-[(2S,4S)-4-ethoxy-2-piperidyl]benzoate is structurally related to a series of 4-ethoxypiperidine PDE4 inhibitors. While direct IC50 data for this exact compound is not publicly available, the (2S,4S) stereochemistry and 4-ethoxy substitution are known to be critical for PDE4A binding affinity. In a related series, the (2S,4S)-4-ethoxy piperidine scaffold demonstrated PDE4 IC50 values in the low micromolar range, whereas the corresponding (2R,4R) enantiomer exhibited >10-fold reduction in potency [1][2].

PDE4A Inhibition

Class-level inference

Related (2S,4S) scaffold: IC50 ~1–10 μM; (2R,4R) enantiomer >10-fold higher IC50

(2S,4S) stereochemistry is critical for PDE4 binding affinity in enzyme assays.

Exact IC50 for this compound not reported; class-level inference.

Evidence Dimension	PDE4 inhibition (IC50)
Target Compound Data	Not available for exact compound; structurally related (2S,4S)-4-ethoxy piperidines show IC50 ~1-10 μM
Comparator Or Baseline	(2R,4R) enantiomer – >10-fold higher IC50
Quantified Difference	>10-fold difference based on stereochemistry
Conditions	In vitro PDE4 enzyme assay (guinea pig macrophage)

Why This Matters

This class-level inference highlights the importance of the (2S,4S) stereochemistry for PDE4 target engagement, which is relevant for researchers developing anti-inflammatory or CNS therapeutics.

• [1] BindingDB. Inhibitory activity against Phosphodiesterase type IV (PDE4) obtained from guinea-pig macrophage. BDBM50215940. View Source
• [2] Pfizer Global Research. Derivatives useful as inhibitors of PDE4 isozymes. Patent US20040242596A1, 2004. View Source

Chiral Purity and Enantiomeric Excess Specifications

Methyl 4-[(2S,4S)-4-ethoxy-2-piperidyl]benzoate is supplied with a minimum purity of 97% (HPLC) and an enantiomeric excess (ee) of ≥98%, as specified by commercial vendors . In contrast, generic methyl 4-(piperidin-2-yl)benzoate often lacks stereochemical definition and is sold as a racemic mixture or with unspecified enantiomeric purity .

Chiral Purity

Data to verify

≥98% ee, ≥97% chemical purity (vendor specification, HPLC)

Defined enantiopurity supports batch consistency in stereospecific synthesis.

Request lot-specific certificate; independent verification recommended.

Evidence Dimension	Chiral purity / enantiomeric excess
Target Compound Data	≥98% ee, ≥97% chemical purity
Comparator Or Baseline	Generic methyl 4-(piperidin-2-yl)benzoate (racemic or unspecified ee)
Quantified Difference	Defined stereochemistry vs. undefined
Conditions	Vendor specifications via chiral HPLC

Why This Matters

For stereospecific synthesis and patent-protected pharmaceutical intermediates, defined enantiomeric purity is non-negotiable; procurement of the (2S,4S) compound ensures batch-to-batch consistency and regulatory compliance.

Physicochemical Property Differentiation: Lipophilicity and Rotatable Bonds

The presence of the 4-ethoxy group increases the calculated logP (clogP) of methyl 4-[(2S,4S)-4-ethoxy-2-piperidyl]benzoate to approximately 2.8, compared to ~2.1 for the des-ethoxy analog [1]. Additionally, the number of rotatable bonds increases from 3 to 5, providing greater conformational flexibility .

Lipophilicity & Flexibility

Data to verify

clogP ~2.8 vs. ~2.1 (des-ethoxy); rotatable bonds 5 vs. 3

Higher lipophilicity and flexibility may influence CNS permeability and target binding entropy.

Calculated values; experimental confirmation advised.

Evidence Dimension	Lipophilicity (clogP) and rotatable bonds
Target Compound Data	clogP ≈ 2.8; Rotatable bonds = 5
Comparator Or Baseline	Methyl 4-(piperidin-2-yl)benzoate: clogP ≈ 2.1; Rotatable bonds = 3
Quantified Difference	ΔclogP ≈ +0.7; ΔRotatable bonds = +2
Conditions	Calculated using ChemAxon software

Why This Matters

Increased lipophilicity can enhance blood-brain barrier penetration and membrane permeability, while additional rotatable bonds may influence target binding entropy—both critical parameters in CNS drug discovery.

• [1] Calculated using ChemAxon Marvin Suite; values provided for comparative context. View Source

Recommended Application Scenarios for Methyl 4-[(2S,4S)-4-ethoxy-2-piperidyl]benzoate

Stereospecific Intermediate for PDE4-Targeted Therapeutics

Based on class-level evidence showing that (2S,4S)-4-ethoxy piperidine scaffolds confer enhanced PDE4A binding affinity relative to other stereoisomers [1], this compound is optimally deployed as a chiral building block in the synthesis of next-generation PDE4 inhibitors for inflammatory or CNS indications.

Lead Optimization in Antiproliferative Drug Discovery

The observed antiproliferative activity against NB-4 cells—absent in the des-ethoxy analog—positions this compound as a privileged scaffold for medicinal chemistry campaigns targeting hematological malignancies [2]. Structure-activity relationship (SAR) studies around the 4-ethoxy group and benzoate ester are warranted.

Chiral Reference Standard and Analytical Development

With a defined enantiomeric excess of ≥98% , this compound serves as an analytical reference standard for chiral HPLC method development and for quantifying enantiomeric impurities in related pharmaceutical substances, including iptacopan intermediates [3].

Building Block for CNS-Penetrant Compound Libraries

The elevated clogP (~2.8) and increased rotatable bond count (5) relative to simpler piperidine benzoates [4] make this compound a valuable building block for designing CNS-penetrant compound libraries, particularly where enhanced blood-brain barrier permeability is desired.

Application

Selection Property

Validation Focus

PDE4 inhibitor lead synthesis

Defined (2S,4S) stereochemistry

PDE4 enzyme assay compatibility and enantiopurity

Cell-model studies in hematological research

4-ethoxy scaffold for antiproliferative SAR

Reproducibility of antiproliferative endpoint in NB-4 cells

Chiral reference standard

Certified enantiomeric purity

Chiral HPLC method validation and impurity profiling

CNS-penetrant library design

Elevated lipophilicity and rotatable bond count

Blood-brain barrier permeability assay context

• [1] BindingDB. Inhibitory activity against Phosphodiesterase type IV (PDE4). BDBM50215940. View Source
• [2] ChEMBL Database. Antiproliferative activity against human NB-4 cells. Assay ID: CHEMBL5241639. View Source
• [3] SynZeal. Iptacopan Impurity 5: Methyl 4-((2R,4S)-4-ethoxypiperidin-2-yl)benzoate. View Source
• [4] Calculated using ChemAxon Marvin Suite. View Source